6-(benzylsulfanyl)-N-(4-chlorophenyl)-5-cyano-4-(furan-2-yl)-2-methyl-1,4-dihydropyridine-3-carboxamide

• IUPAC Name: 6-benzylsulfanyl-N-(4-chlorophenyl)-5-cyano-4-(furan-2-yl)-2-methyl-1,4-dihydropyridine-3-carboxamide
• InChI: InChI=1S/C25H20ClN3O2S/c1-16-22(24(30)29-19-11-9-18(26)10-12-19)23(21-8-5-13-31-21)20(14-27)25(28-16)32-15-17-6-3-2-4-7-17/h2-13,23,28H,15H2,1H3,(H,29,30)
• InChI Key: IRYNRBMHIQPVDZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(C(=C(N1)SCC2=CC=CC=C2)C#N)C3=CC=CO3)C(=O)NC4=CC=C(C=C4)Cl
• Molecular Formula: C25H20ClN3O2S
• Molecular Weight: 462.0 g/mol

Description

This compound is a dihydropyridine derivative, which is a class of compounds widely used in medicinal chemistry. Dihydropyridines are known for their cardiovascular effects and are commonly used as calcium channel blockers. The compound also contains a furan ring, a benzylsulfanyl group, a cyano group, and a carboxamide group, each of which can contribute to its chemical properties and potential biological activity.

Scientific Research Applications

Synthesis and Structural Analysis

• Multicomponent Synthesis : A method for synthesizing functionalized thieno[2,3-b]pyridines, including structures related to the target compound, was developed. This involved multicomponent condensation reactions of various aldehydes, cyanothioacetamide, acetoacetanilides, and alkylating agents. The structural analysis of similar compounds was conducted through X-ray structural analysis (Dyachenko et al., 2019).

• Method of Obtaining Derivatives : Research detailed the oxidation of a methyl group in a similar compound to produce a specific dihydropyridine derivative. The structural identification of these compounds utilized NMR spectroscopy and X-ray structural analysis (Krasnova et al., 2013).

Chemical Transformations and Properties

• Synthesis and Electrophilic Substitution Reactions : A study focused on the synthesis of N-(Quinolin-6-yl)furan-2-carboxamide, leading to the production of thiazoloquinolines through specific oxidation and subsequent electrophilic substitution reactions. This demonstrates the chemical versatility and reactivity of compounds related to the target chemical (El’chaninov & Aleksandrov, 2017).

• Alternative Products in One-Pot Reaction : Research explored the cyclocondensation of benzylidenemalononitrile, N-methyl-2-thiocarbamoylacetamide, piperidine, and ω-bromoacetophenone. This study highlights the complexity of reactions involving compounds similar to the target molecule and the potential for producing alternative chemical structures (Krauze et al., 2007).